Cas no 144035-42-7 (3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)-)

3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)- structure
144035-42-7 structure
Product Name:3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)-
CAS No:144035-42-7
MF:C13H17NO
MW:203.280183553696
CID:1314116
PubChem ID:19977087
Update Time:2025-04-20

3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidineacetaldehyde, 1-(phenylmethyl)-
    • 2-(1-benzylpyrrolidin-3-yl)acetaldehyde
    • 144035-42-7
    • SCHEMBL8443045
    • DA-10268
    • Inchi: 1S/C13H17NO/c15-9-7-13-6-8-14(11-13)10-12-4-2-1-3-5-12/h1-5,9,13H,6-8,10-11H2
    • InChI Key: FLBZZWJMNUTZIP-UHFFFAOYSA-N
    • SMILES: O=CCC1CN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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